Cas no 69227-51-6 (1-Ethyl-1-methylpyrrolidinium bromide)

• Product Name: 1-Ethyl-1-methylpyrrolidinium bromide
• CAS No: 69227-51-6
• MF: C₇H₁₆BrN
• MW: 194.112641334534
• MDL: MFCD03095384
• CID: 95134
• PubChem ID: 354333225
• Update Time: 2025-06-11

1-Ethyl-1-methylpyrrolidinium bromide Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-1-methylpyrrolidiniumbromide
• N-ETHYL-N-METHYLPYRROLIDINIUM BROMIDE
• 1-ETHYL-METHYL-PYRROLIDINIUM BROMIDE
• MethylEthylPyrollidiumBromide
• 1-Ethyl-1-methylpyrrolidin-1-ium bromide
• 1-ETHYL-1-METHYLPYRROLIDINIUM BROMIDE
• Pyrrolidinium, 1-ethyl-1-methyl-, bromide
• 1-Methyl-1-ethylpyrrolidinium bromide
• Pyrrolidinium, 1-ethyl-1-methyl-, bromide (1:1)
• 1-Ethyl-1-methyl-1-pyrrolidinium Bromide
• C7H16BrN
• DSSTox_RID_83422
• DSSTox_CID_29306
• DSSTox_GSID_49347
• KSC495S4D
• 1-Propyl-pyrrolidinium; bromide
• Tox21_202705
• DTXSID2049347
• FT-0657989
• AC-27455
• SCHEMBL384403
• KHJQQUGSPDBDRM-UHFFFAOYSA-M
• 4-sec-butylbenzenesulfonylchloride
• AKOS006283477
• EC 418-200-5
• 1-ethyl-1-methylpyrrolidin-1-ium;bromide
• DTXCID9029306
• CHEMBL3185835
• 1-ethyl-1-methylpyrrolidin-1-iumbromide
• AMY10921
• CAS-69227-51-6
• 69227-51-6
• RB3140
• AS-18503
• N-ethyl,methylpyrrolidinium bromide
• 1-Ethyl-1-methylpyrrolidinium bromide, 99%
• MFCD03095384
• E1050
• N-ethyl N-methyl pyrrolidinium bromide
• A19569
• CS-W015752
• J-504595
• NCGC00260253-01
• SY047227
• DB-024729
• 1-Ethyl-1-methylpyrrolidinium bromide

• MDL： MFCD03095384
• Inchi： 1S/C7H16N.BrH/c1-3-8(2)6-4-5-7-8;/h3-7H2,1-2H3;1H/q+1;/p-1
• InChI Key： KHJQQUGSPDBDRM-UHFFFAOYSA-M
• SMILES： [Br-].[N+]1(C)(CC)CCCC1

Computed Properties

• Exact Mass: 193.04700
• Monoisotopic Mass: 193.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 72.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Soluble in water.
• PSA: 0.00000
• LogP: -1.79050
• Vapor Pressure: No data available

1-Ethyl-1-methylpyrrolidinium bromide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H341
• Warning Statement： P281
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 68
• Safety Instruction： 36/37
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R68

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-Ethyl-1-methylpyrrolidinium bromide

Introduction to 1-Ethyl-1-methylpyrrolidinium bromide (CAS No. 69227-51-6) in Modern Chemical and Pharmaceutical Applications

1-Ethyl-1-methylpyrrolidinium bromide, identified by the Chemical Abstracts Service Number (CAS No.) 69227-51-6, is a compound of significant interest in the fields of chemistry and pharmaceutical research. This quaternary ammonium salt has garnered attention due to its unique structural properties and versatile applications, particularly in the development of novel materials and bioactive molecules. The compound’s pyrrolidinium core, combined with ethyl and methyl substituents, imparts distinctive physicochemical characteristics that make it valuable in various scientific and industrial contexts.

The molecular structure of 1-Ethyl-1-methylpyrrolidinium bromide consists of a pyrrolidine ring substituted with an ethyl group at the 1-position and a methyl group at the 4-position, with a bromide counterion. This configuration contributes to its solubility in both polar and non-polar solvents, enhancing its utility in diverse chemical reactions and formulations. The compound’s cationic nature also makes it useful as a phase-transfer catalyst, facilitating reactions between immiscible phases in organic synthesis.

In recent years, 1-Ethyl-1-methylpyrrolidinium bromide has been explored for its potential applications in pharmaceuticals. Its ability to form stable complexes with other molecules has led to investigations into its role as a carrier or prodrug formulation agent. Researchers are particularly interested in its interactions with nucleic acids and peptides, which may open doors for applications in drug delivery systems targeting specific biological pathways. Preliminary studies suggest that this compound can enhance the bioavailability of certain therapeutic agents by improving their solubility and stability.

The compound’s significance extends beyond pharmaceuticals into materials science. Its ionic liquid-like properties make it a candidate for use as a greener solvent alternative in industrial processes. The high thermal stability of 1-Ethyl-1-methylpyrrolidinium bromide allows it to be employed in high-temperature reactions where traditional solvents might degrade. Additionally, its compatibility with metal-organic frameworks (MOFs) has been studied, demonstrating potential for use in catalytic systems and gas storage applications.

Advances in computational chemistry have further illuminated the mechanistic insights into how 1-Ethyl-1-methylpyrrolidinium bromide interacts with biological targets. Molecular dynamics simulations have revealed that the compound can form stable complexes with enzymes and receptors, suggesting its suitability for use as an inhibitor or modulator in drug design. These findings align with emerging trends in rational drug design, where computational tools are increasingly employed to predict molecular interactions.

The synthesis of 1-Ethyl-1-methylpyrrolidinium bromide has also seen refinements that enhance yield and purity. Modern synthetic routes often involve catalytic methods that minimize waste and energy consumption, aligning with green chemistry principles. These improvements have made the compound more accessible for research purposes, fostering further exploration of its applications.

In conclusion, 1-Ethyl-1-methylpyrrolidinium bromide (CAS No. 69227-51-6) represents a promising compound with broad utility across multiple scientific disciplines. Its unique structural features, combined with recent advancements in synthetic methodologies and computational modeling, position it as a key player in the development of new pharmaceuticals and materials. As research continues to uncover new applications for this compound, its importance is expected to grow further, solidifying its role as a cornerstone of modern chemical innovation.